3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one

• IUPAC Name: 3-[3-(4-cyclopropyltriazol-1-yl)azetidine-1-carbonyl]-1-methylpyridin-2-one
• InChI: InChI=1S/C15H17N5O2/c1-18-6-2-3-12(14(18)21)15(22)19-7-11(8-19)20-9-13(16-17-20)10-4-5-10/h2-3,6,9-11H,4-5,7-8H2,1H3
• InChI Key: PLPLTYKEVJPXRH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)N2CC(C2)N3C=C(N=N3)C4CC4
• Molecular Formula: C15H17N5O2
• Molecular Weight: 299.33 g/mol

Description

3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C15H17N5O2 and its molecular weight is 299.334. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Chemical Reactivity

• Formation of 1,2,3-Triazole Derivatives

  Research demonstrates the potential of compounds like 2-azidopyrido[1,2-a]pyrimidin-4-one to undergo cyclo-addition reactions with 1,3-dicarbonyl compounds, forming 1,2,3-triazole derivatives. This process highlights a broader application of azide-containing compounds in synthesizing triazole rings, a core structure related to the compound (Kovačič et al., 1974).

• Cycloaddition Reactions for Functionalized Molecules

  A study on the TiCl4 promoted [3 + 3] cycloaddition of cyclopropane 1,1-diesters with azides for synthesizing highly functionalized triazinines demonstrates the utility of such reactions in creating complex molecules. This suggests potential pathways for synthesizing or modifying molecules similar to the compound of interest, emphasizing the relevance of cycloaddition reactions in medicinal chemistry (Zhang et al., 2014).

• Regiospecific Copper(I)-Catalyzed Cycloadditions

  The use of copper(I) catalysis for regiospecific 1,3-dipolar cycloadditions of terminal alkynes to azides, producing 1,4-substituted [1,2,3]-triazoles, underscores the potential for crafting molecules with intricate designs, including possibly manipulating structures related to the compound . This method shows the compatibility of such reactions with solid-phase peptide synthesis, indicating its applicability in developing pharmaceuticals (Tornøe et al., 2002).